Caspase-9
Target Description
Caspase-9 (CASP9) is a critical initiator caspase in the intrinsic (mitochondrial) apoptotic pathway. Upon activation by apoptosome formation, it cleaves and activates downstream effector caspases, such as Caspase-3 and Caspase-7, leading to programmed cell death. Dysregulation of CASP9 is implicated in various diseases, including cancer (where its inhibition can promote tumor survival) and neurodegenerative disorders, making it a significant therapeutic target for modulating apoptosis.
Related Compounds
β-谷甾醇
Beta-Sitosterol
CAS: 83-46-5
白屈菜碱
Chelidonine
CAS: 476-32-4
蒽贝素
Embelin
CAS: 550-24-3
商陆皂苷C
Esculentoside C
CAS: 65931-92-2
虎掌草皂苷D
Huzhangoside D
CAS: 96315-53-6
藏红花苦素(苦番红花素)
Picrocrocin
CAS: 138-55-6
茴芹内酯
Pimpinellin
CAS: 131-12-4
鬼臼毒素-7-O-葡萄糖苷
Podophyllotoxin-7-O-glucoside
CAS: 16481-54-2
远志皂苷D
Polygalacin D
CAS: 66663-91-0
重楼皂苷E
Polyphyllin E
CAS: 76296-73-6
樱草素
Primin
CAS: 15121-94-5
没食子酸丙酯
Propyl gallate
CAS: 121-79-9
毛冬青酸
Rotundic acid
CAS: 20137-37-5
黄花败酱皂苷C
Scabioside C
CAS: 17233-22-6
香紫苏醇
Sclareol
CAS: 515-03-7
澳洲茄边碱
Solamargine
CAS: 20311-51-7
槐定碱
Sophoridine
CAS: 6882-68-4
汉黄芩苷
Wogonoside
CAS: 51059-44-0
姜酮
Zingerone
CAS: 122-48-5
地榆皂苷II
Ziyuglycoside II
CAS: 35286-59-0
香蜂草苷
Didymin
CAS: 14259-47-3
20(R)-人参皂苷Rg2
20(R)-Ginsenoside Rg2
CAS: 80952-72-3
苦茄碱
Alpha-Solamarine
CAS: 20318-30-3
血根碱
Sanguinarine
CAS: 2447-54-3
20(R)-原人参二醇
20(R)-Protopanaxadiol
CAS: 7755-01-3
通关藤皂苷C
Tenacissoside C
CAS: 107347-58-0
大戟苷
Euphornin
CAS: 80454-47-3
反式-橙花叔醇
trans-Nerolidol
CAS: 40716-66-3
北美鹅掌楸尼定碱
Lirinidine
CAS: 54383-28-7
蔓荆呋喃
Rotundifuran
CAS: 50656-65-0
赤芝孢子酸A
Ganosporeric acid A
CAS: 135357-25-4
西红花苷E
Crocin E
CAS: 58050-17-2
绞股蓝皂苷LI
Gypenoside LI
CAS: 94987-10-7
三粒小麦黄酮
Tricetin
CAS: 520-31-0
雪松醇
Cedrol
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美登醇
Maytansinol
CAS: 57103-68-1
17-羟基纤细薯蓣皂苷
17-hydroxygracillin
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肿柄菊内酯C
Tagitinin C
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去氢厄弗酚
Dehydroeffusol
CAS: 137319-34-7
鸦胆子苦醇
Brusatol
CAS: 14907-98-3
心血管疾病
Cardiovascular disease
类风湿性关节炎
Rheumatoid arthritis
黑色素瘤
Melanoma
乳腺癌
Breast cancer
肺癌
Lung cancer
前列腺癌
Prostate cancer
结肠癌
Colon cancer
神经保护
Neuroprotection
白血病
Leukemia
胃癌
Gastric cancer
癌症
Cancer
神经退行性疾病
Neurodegenerative disease
结直肠癌
Colorectal Cancer
皮肤癌
Skin cancer
非小细胞肺癌
Non-small cell lung cancer
胰腺癌
Pancreatic cancer
心肌缺血/再灌注损伤
Myocardial Ischemia/Reperfusion Injury
肝细胞癌
Hepatocellular Carcinoma
药物性肝损伤
Drug-induced Liver Injury
多发性硬化症
Multiple Sclerosis
急性髓系白血病
Acute Myeloid Leukemia
细胞凋亡相关疾病
Apoptosis-related Diseases
神经退行性疾病（如阿尔茨海默病）
Neurodegenerative Diseases (e.g., Alzheimer's Disease)